BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Premier Computer
Vision Conferences: BMVC, ECCV, and ICCV

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMVC

Cat. No.: B3029348

For researchers and professionals in the field of computer vision, selecting the appropriate
venue to publish groundbreaking work is a critical decision. The British Machine Vision
Conference (BMVC), the European Conference on Computer Vision (ECCV), and the
IEEE/CVF International Conference on Computer Vision (ICCV) stand as three of the most
prestigious conferences in this domain. This guide provides a comprehensive comparison of
their acceptance rates, submission guidelines, and review processes to aid authors in
navigating the competitive academic landscape.

Acceptance Rates: A Quantitative Overview

The acceptance rates for these conferences serve as a primary indicator of their selectivity.
While these figures fluctuate annually, they provide a consistent measure of the
competitiveness of each venue. The following table summarizes the acceptance rates for
BMVC, ECCV, and ICCV over the past several years.

Confere

2024 2023 2022 2021 2020 2019 2018
nce
BMVC 25.8% 32.8% 37.7% 36.1% 29.3% 28.3% 29.6%
ECCV 27.9% - 28.0% - 27.0% - 31.8%
ICCV - 26.2% - - - 25.0% -

Note: ECCV and ICCV are biennial conferences held in alternating years.
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Experimental Protocols and Methodologies

A cornerstone of a strong research paper is a robust and well-documented experimental
protocol. While none of these conferences prescribe a universal set of experimental
methodologies due to the diverse nature of computer vision research, their author guidelines
emphasize the importance of reproducibility and clarity.

Key requirements across all three conferences include:

Detailed Descriptions: Methodologies must be described in sufficient detail to allow other
researchers to replicate the experiments.

o Clear Evaluation Metrics: The choice of evaluation metrics should be well-justified and
appropriate for the task at hand.

o Comparisons to State-of-the-Art: Submissions are expected to compare their performance
against existing state-of-the-art methods.

« Ablation Studies: Where applicable, ablation studies are encouraged to demonstrate the
contribution of different components of the proposed method.

e Supplementary Material: Authors are encouraged to provide supplementary materials, such
as code and additional results, to facilitate reproducibility.[1]

The Peer-Review Process: A Logical Workflow

The peer-review process is a critical component of academic publishing, ensuring the quality
and validity of the research presented. BMVC, ECCV, and ICCV all employ a double-blind
review process, where the identities of both the authors and the reviewers are concealed from
each other. This process is designed to promote unbiased and fair assessments of the
submitted work.

The following diagram illustrates the typical workflow of the peer-review process for these
conferences.
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A generalized workflow of the double-blind peer-review process.

Review Criteria: The reviewer guidelines for all three conferences emphasize the following core
criteria for evaluating submissions:
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e Novelty and Originality: Does the paper present new ideas or a novel application of existing
techniques?

e Technical Soundness: Is the methodology technically correct and well-executed?

o Empirical Evaluation: Are the experiments well-designed and the results clearly presented
and analyzed?

» Clarity and Presentation: Is the paper well-written, well-organized, and easy to understand?

e Impact and Significance: What is the potential impact of this work on the field of computer
vision?[2][3][4][5]

In conclusion, BMVC, ECCV, and ICCV each represent a top-tier venue for the dissemination
of cutting-edge computer vision research. While their acceptance rates are highly competitive,
a thorough understanding of their submission guidelines and the peer-review process can
significantly enhance an author's chances of acceptance. By focusing on novel contributions,
rigorous experimental validation, and clear presentation, researchers can position their work for
success at these prestigious conferences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2025 Author Guidelines [iccv.thecvf.com]

e 2.2025 Reviewer Guidelines [iccv.thecvf.com]
e 3. eccv2020.eu [eccv2020.eu]

e 4. eccv2022.ecva.net [eccv2022.ecva.net]

o 5. Reviewer Guide [eccv.ecva.net]

« To cite this document: BenchChem. [A Comparative Analysis of Premier Computer Vision
Conferences: BMVC, ECCV, and ICCV]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://iccv.thecvf.com/Conferences/2025/ReviewerGuidelines
https://eccv2020.eu/reviewer-instructions/
https://eccv2022.ecva.net/files/2022/04/reviewing_instructions.pdf
https://eccv.ecva.net/Conferences/2024/ReviewerGuide
https://www.benchchem.com/product/b3029348?utm_src=pdf-body
https://www.benchchem.com/product/b3029348?utm_src=pdf-custom-synthesis
https://iccv.thecvf.com/Conferences/2025/AuthorGuidelines
https://iccv.thecvf.com/Conferences/2025/ReviewerGuidelines
https://eccv2020.eu/reviewer-instructions/
https://eccv2022.ecva.net/files/2022/04/reviewing_instructions.pdf
https://eccv.ecva.net/Conferences/2024/ReviewerGuide
https://www.benchchem.com/product/b3029348#comparing-bmvc-eccv-and-iccv-acceptance-rates
https://www.benchchem.com/product/b3029348#comparing-bmvc-eccv-and-iccv-acceptance-rates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b3029348#comparing-bmvc-eccv-and-iccv-
acceptance-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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